Cas no 890952-44-0 (2-{6-(4-ethylphenyl)pyridazin-3-ylsulfanyl}-N-(5-methyl-1,3,4-thiadiazol-2-yl)acetamide)

• Product Name: 2-{6-(4-ethylphenyl)pyridazin-3-ylsulfanyl}-N-(5-methyl-1,3,4-thiadiazol-2-yl)acetamide
• CAS No: 890952-44-0
• MF: C₁₇H₁₇N₅OS₂
• MW: 371.479779958725
• CID: 6356206
• PubChem ID: 7206128
• Update Time: 2025-09-27

2-{6-(4-ethylphenyl)pyridazin-3-ylsulfanyl}-N-(5-methyl-1,3,4-thiadiazol-2-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-{6-(4-ethylphenyl)pyridazin-3-ylsulfanyl}-N-(5-methyl-1,3,4-thiadiazol-2-yl)acetamide
• MLS000678631
• SMR000323869
• F1899-1015
• 2-[6-(4-ethylphenyl)pyridazin-3-yl]sulfanyl-N-(5-methyl-1,3,4-thiadiazol-2-yl)acetamide
• 2-((6-(4-ethylphenyl)pyridazin-3-yl)thio)-N-(5-methyl-1,3,4-thiadiazol-2-yl)acetamide
• 890952-44-0
• AB00617860-02
• 2-{[6-(4-ethylphenyl)pyridazin-3-yl]sulfanyl}-N-(5-methyl-1,3,4-thiadiazol-2-yl)acetamide
• AKOS024618451
• HMS2723A07
• CHEMBL1602132

• Inchi： 1S/C17H17N5OS2/c1-3-12-4-6-13(7-5-12)14-8-9-16(21-20-14)24-10-15(23)18-17-22-19-11(2)25-17/h4-9H,3,10H2,1-2H3,(H,18,22,23)
• InChI Key： ROOVDAYXMPDBMS-UHFFFAOYSA-N
• SMILES： S(CC(NC1=NN=C(C)S1)=O)C1=CC=C(C2C=CC(=CC=2)CC)N=N1

Computed Properties

• Exact Mass: 371.08745253g/mol
• Monoisotopic Mass: 371.08745253g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 433
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 134Ų

Additional information on 2-{6-(4-ethylphenyl)pyridazin-3-ylsulfanyl}-N-(5-methyl-1,3,4-thiadiazol-2-yl)acetamide

Comprehensive Overview of 2-{6-(4-ethylphenyl)pyridazin-3-ylsulfanyl}-N-(5-methyl-1,3,4-thiadiazol-2-yl)acetamide (CAS No. 890952-44-0)

The compound 2-{6-(4-ethylphenyl)pyridazin-3-ylsulfanyl}-N-(5-methyl-1,3,4-thiadiazol-2-yl)acetamide (CAS No. 890952-44-0) is a structurally unique molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its complex name reflects its intricate chemical architecture, combining a pyridazine core with a thiadiazole moiety, linked via a sulfanylacetamide bridge. This combination of heterocycles makes it a promising candidate for various applications, particularly in drug discovery and crop protection.

Recent trends in scientific literature highlight a growing interest in heterocyclic compounds, especially those containing pyridazine and thiadiazole rings, due to their diverse biological activities. Researchers are actively exploring the potential of CAS No. 890952-44-0 as a scaffold for designing novel therapeutics targeting inflammation, microbial infections, and metabolic disorders. Its sulfanylacetamide linkage is particularly noteworthy, as similar structures have shown efficacy in modulating enzyme activity and receptor binding.

From an agrochemical perspective, the ethylphenyl-pyridazine segment of this molecule has demonstrated herbicidal and fungicidal properties in related compounds. This has led to increased scrutiny of 890952-44-0 as a potential lead for developing next-generation crop protection agents, especially in light of rising global concerns about food security and sustainable agriculture. The compound's ability to interfere with essential biological pathways in pests while maintaining selectivity for target organisms makes it a valuable subject of study.

The synthesis of 2-{6-(4-ethylphenyl)pyridazin-3-ylsulfanyl}-N-(5-methyl-1,3,4-thiadiazol-2-yl)acetamide typically involves multi-step organic transformations, with careful attention to the introduction of the sulfanyl bridge and subsequent acetamide formation. Analytical characterization of this compound presents particular challenges due to the presence of multiple heteroatoms and the potential for tautomeric forms. Advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography are often employed to confirm its structure and purity.

In the context of current research priorities, this compound aligns with several emerging themes in medicinal chemistry. The thiadiazole component, for instance, has been associated with antimicrobial activity against drug-resistant pathogens - a crucial area of investigation given the global rise of antibiotic resistance. Similarly, the pyridazine nucleus has shown promise in neurological applications, potentially addressing unmet needs in neurodegenerative disease treatment.

From a commercial standpoint, the specialized nature of CAS No. 890952-44-0 means it is primarily available through custom synthesis providers and specialty chemical suppliers. Its handling requires standard laboratory precautions, with particular attention to its solubility profile (typically requiring polar aprotic solvents) and stability under various storage conditions. Researchers working with this compound should be mindful of its potential sensitivity to light and oxidizing agents.

Looking forward, the scientific community anticipates expanded investigation into the structure-activity relationships of 2-{6-(4-ethylphenyl)pyridazin-3-ylsulfanyl}-N-(5-methyl-1,3,4-thiadiazol-2-yl)acetamide derivatives. The modular nature of its structure lends itself well to analog development, particularly through modifications of the ethylphenyl substituent or variations in the thiadiazole ring system. Such efforts may yield compounds with enhanced potency, selectivity, or pharmacokinetic properties for specific applications.

For researchers entering this field, key considerations when working with 890952-44-0 include understanding its spectroscopic signatures (particularly the characteristic proton environments in NMR), developing robust analytical methods for purity assessment, and exploring its reactivity patterns for further derivatization. The compound's unique combination of structural features continues to make it a fascinating subject for both theoretical studies and practical applications across multiple scientific disciplines.